Tert-butyl 4-{[(6-cyclobutylpyrimidin-4-yl)oxy]methyl}piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-19(2,3)25-18(23)22-9-7-14(8-10-22)12-24-17-11-16(20-13-21-17)15-5-4-6-15/h11,13-15H,4-10,12H2,1-3H3
• InChI Key: BCZQBLGTOJEVIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)COC2=NC=NC(=C2)C3CCC3
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

“Tert-butyl 4-{[(6-cyclobutylpyrimidin-4-yl)oxy]methyl}piperidine-1-carboxylate” is a complex organic compound. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds. The compound also contains a pyrimidine ring, which is a part of many important biomolecules, such as thiamine, uracil, thymine, and cytosine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the tert-butyl carboxylate group, and the attachment of the pyrimidine ring. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a pyrimidine ring, and a tert-butyl carboxylate group. The exact structure would depend on the specific locations of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical system in which this compound is used. For example, many compounds with a piperidine ring are active in the central nervous system.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety precautions. This could include using personal protective equipment, avoiding inhalation or skin contact, and proper storage.

Future Directions

The future directions for research on this compound could include exploring its potential uses in pharmaceuticals or other industries, studying its physical and chemical properties, and developing more efficient methods for its synthesis.